Cas no 179055-38-0 (Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine)

• Product Name: Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine
• CAS No: 179055-38-0
• MF: C₁₈H₂₄N₂
• MW: 268.396564483643
• CID: 6793744
• PubChem ID: 10754404
• Update Time: 2025-05-20

Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-pyrrol-1-ylphenyl)methyl]cycloheptanamine
• 179055-38-0
• Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine, 95%
• N-(4-(1H-Pyrrol-1-yl)benzyl)cycloheptanamine
• MFCD34168946
• SCHEMBL8810828
• Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine

• Inchi： 1S/C18H24N2/c1-2-4-8-17(7-3-1)19-15-16-9-11-18(12-10-16)20-13-5-6-14-20/h5-6,9-14,17,19H,1-4,7-8,15H2
• InChI Key： SLGXAFYNJHGUTL-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)N1C=CC=C1)C1CCCCCC1

Computed Properties

• Exact Mass: 268.193948774g/mol
• Monoisotopic Mass: 268.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17Ų

Additional information on Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine

Professional Introduction to Compound with CAS No. 179055-38-0 and Product Name: Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine

The compound with the CAS number 179055-38-0 and the product name Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine incorporates a cycloheptyl group linked to a benzyl amine moiety, which is further substituted with a pyrrole ring at the 4-position. This configuration imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with complex molecular architectures. Among these, Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine stands out due to its ability to interact with biological targets in a highly specific manner. The presence of the pyrrole ring in particular has been associated with enhanced binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents. This feature has prompted researchers to explore its potential in various pharmacological contexts.

One of the most intriguing aspects of Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine is its structural versatility. The cycloheptyl group provides a rigid scaffold that can be easily modified to optimize pharmacokinetic properties, while the benzyl amine moiety offers a site for further functionalization. These attributes make it an attractive scaffold for medicinal chemists aiming to develop new drugs with improved efficacy and reduced side effects. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against a range of biological targets, including enzymes and receptors involved in inflammatory and neurological disorders.

The synthesis of Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the key functional groups within the molecule. These synthetic strategies not only enhance efficiency but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

From a biological perspective, Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine has shown potential in preclinical studies as an inhibitor of certain enzymes implicated in diseases such as cancer and autoimmune disorders. The pyrrole ring, in particular, has been identified as a key pharmacophore that interacts with target proteins, modulating their function and potentially leading to therapeutic benefits. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects at the molecular level.

The development of new pharmaceutical agents relies heavily on understanding how molecules interact with biological systems. Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine exemplifies this principle by demonstrating how structural modifications can lead to enhanced biological activity. Its unique combination of structural features makes it a valuable tool for researchers studying drug design and development. As our understanding of biological pathways continues to expand, compounds like Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine are likely to play an increasingly important role in the discovery and development of new treatments for human diseases.

In conclusion, Cycloheptyl-(4-pyrrol-1-yl-benzyl)-amine, with its CAS number 179055-38-0, represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and promising biological activity make it a compelling candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.